Cas no 2138516-61-5 (2-methyl-6-(2-methylbutyl)pyridin-3-amine)

• Product Name: 2-methyl-6-(2-methylbutyl)pyridin-3-amine
• CAS No: 2138516-61-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 6141216
• PubChem ID: 165488486
• Update Time: 2025-10-21

2-methyl-6-(2-methylbutyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(2-methylbutyl)pyridin-3-amine
• EN300-1165524
• 2138516-61-5

• Inchi： 1S/C11H18N2/c1-4-8(2)7-10-5-6-11(12)9(3)13-10/h5-6,8H,4,7,12H2,1-3H3
• InChI Key： FVXQSHBWLJDTAX-UHFFFAOYSA-N
• SMILES： N1C(C)=C(C=CC=1CC(C)CC)N

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-methyl-6-(2-methylbutyl)pyridin-3-amine

Professional Introduction to 2-methyl-6-(2-methylbutyl)pyridin-3-amine (CAS No. 2138516-61-5)

2-methyl-6-(2-methylbutyl)pyridin-3-amine, with the chemical identifier CAS No. 2138516-61-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex pyridine backbone and substituent groups, exhibits unique chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 2-methyl-6-(2-methylbutyl)pyridin-3-amine consists of a pyridine ring substituted at the 2-position with a methyl group and at the 6-position with a 2-methylbutyl group. The 3-amino group further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. This arrangement of functional groups contributes to its potential role in drug discovery and development, particularly in the design of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have indicated that compounds containing the pyridine moiety often exhibit inhibitory effects on various enzymes and receptors, making them valuable in the treatment of inflammatory diseases, neurological disorders, and infectious diseases. The presence of both methyl and branched alkyl groups in 2-methyl-6-(2-methylbutyl)pyridin-3-amine may contribute to its unique pharmacokinetic profile, potentially enhancing its bioavailability and target specificity.

One of the most compelling aspects of 2-methyl-6-(2-methylbutyl)pyridin-3-amine is its potential as a building block for more complex molecules. Researchers have utilized similar pyridine derivatives in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The amine group in this compound allows for further functionalization, enabling the creation of novel analogs with enhanced therapeutic efficacy. For instance, modifications at the 3-position could lead to compounds with improved binding affinity to specific biological targets.

The synthesis of 2-methyl-6-(2-methylbutyl)pyridin-3-amine involves multi-step organic reactions, typically starting from readily available precursors such as pyridine and appropriate alkylating agents. The process requires careful optimization to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired structural modifications.

Evaluation of the pharmacological activity of 2-methyl-6-(2-methylbutyl)pyridin-3-amine has been conducted through both in vitro and in vivo studies. In vitro assays have revealed potential inhibitory effects on certain enzymes associated with metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, preliminary in vivo studies suggest that this compound may exhibit anti-inflammatory properties, making it a candidate for therapeutic intervention in chronic inflammatory conditions.

The safety profile of 2-methyl-6-(2-methylbutyl)pyridin-3-amine is another critical aspect that has been addressed in recent research. Toxicological studies have been performed to assess its acute and chronic toxicity levels. These studies indicate that the compound is well-tolerated at moderate doses but may exhibit some degree of hepatotoxicity at higher concentrations. Understanding these toxicological parameters is essential for determining safe dosing regimens and potential side effects in clinical settings.

The future prospects for 2-methyl-6-(2-methylbutyl)pyridin-3-amine are promising, particularly in the context of drug development. Ongoing research aims to explore its potential applications in treating neurological disorders by targeting specific neurotransmitter systems. Additionally, modifications to its structure could enhance its solubility and metabolic stability, improving its overall pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area.

In conclusion, 2-methyl-6-(2-methylbutyl)pyridin-3-amine (CAS No. 2138516-61-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis and its promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in addressing various health challenges worldwide.